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Compound of Interest

Compound Name: 101536-55-4
CAS No.: 101536-55-4
Cat. No.: B612601
Get Quote
. J

Executive Summary & Risk Profile

Tacrolimus Monohydrate (CAS 101536-55-4) is not a standard laboratory reagent; it is a potent
macrolide immunosuppressant. In a drug development context, it must be treated as a High
Potency Active Pharmaceutical Ingredient (HPAPI).

Standard laboratory safety practices (standard fume hood, lab coat, safety glasses) are
insufficient for handling this substance in powder form. The primary risks are reproductive
toxicity and specific target organ toxicity (immune system, kidneys) at microgram levels.

Hazard Classification (GHS):
¢ Acute Toxicity (Oral): Category 3 (Toxic if swallowed)[1]
+ Reproductive Toxicity: Category 2 (Suspected of damaging fertility or the unborn child)

e STOT-RE: Category 1 (Causes damage to organs through prolonged/repeated exposure)
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Occupational Exposure Band (OEB): Treat as OEB 5 (Target OEL < 1 pg/m?). Rationale:
Published TWA limits are as low as 0.2 pg/ms3. This requires full containment.[2][3]

Hierarchy of Controls: The "Containment First" Strategy

Do not rely solely on PPE.[4] PPE is the last line of defense. The safety of your workflow

depends on Engineering Controls.

1. Elimination/Substitution

(Rarely possible in specific research)

2. Engineering Controls
(CRITICAL: Isolators/Gloveboxes)

3. Administrative Controls
(SOPs, Training, Restricted Access)

4. PPE
(PAPR, Double Gloves, Tyvek)

Figure 1: Hierarchy of Controls for HPAPI Handling. Containment (Level 2) is the primary safety driver.

Click to download full resolution via product page

Personal Protective Equipment (PPE) Specifications

When engineering controls (isolators) are breached or during cleaning/maintenance, the

following PPE is mandatory.
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PPE Category

Specification

Scientific Rationale

Respiratory

PAPR (Powered Air Purifying
Respirator) with HEPA filters
OR Full-face N100/P3 mask.

N95 is inadequate. The
protection factor (APF) of an
N95 (10) is insufficient for
nanogram-level potency. A
PAPR provides positive
pressure, preventing inward

leakage.

Dermal (Hands)

Double Gloving (Nitrile). Outer
glove: Extended cuff (minimum
5 mil).

Permeation Defense.
Tacrolimus is lipophilic. Double
gloving creates a tortuous path
for permeation and allows the
outer glove to be stripped
immediately upon

contamination.

Dermal (Body)

Tyvek® 400 (or equivalent
impervious coverall) with

integrated hood and booties.

Dust Exclusion. Cotton lab
coats trap potent powders and
become a source of secondary

exposure outside the lab.

Ocular

Chemical Goggles (if not using

full-face respirator).

Mucosal Absorption. Prevents
absorption through the tear

ducts (lacrimal puncta).

Operational Protocol: Handling & Weighing

Objective: Weigh 10 mg of Tacrolimus Monohydrate for stock solution preparation.

Phase A: Preparation & Gowning (Donning)

» Verify Engineering: Check magnehelic gauge on the Glovebox/Isolator. Pressure should be

negative (-0.5 to -1.5 inches WC) relative to the room.
» Donning Sequence:

o Shoe covers.
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[e]

Tyvek suit (zip fully).

o

Inner gloves (taped to suit sleeves).

[¢]

Respiratory protection (PAPR/Full Face).[5]

[¢]

Outer gloves (extended cuff).

Phase B: The Weighing Procedure (Inside Containment)

o Static Control: Use an anti-static gun or bar inside the weigh station. Tacrolimus powder is
static-prone; static discharge can cause aerosolization.

e Weighing:

o Place a tared vial inside the balance.

[¢]

Use a disposable spatula. Do not reuse spatulas.

o

Transfer powder gently. Do not dump.

o

Cap the vial immediately after weighing.

[¢]

Wipe the exterior of the vial with a solvent-dampened wipe (Ethanol 70%) before removing
it from the containment zone.

Phase C: De-Gowning (Doffing)

 Critical Step: The highest risk of exposure occurs here due to resuspension of dust from
PPE.

e Sequence:

o Remove outer gloves (turn inside out) and dispose of in biohazard/chem-waste bin inside
the doffing area.

o Remove Tyvek suit (roll down from shoulders, keeping the outside surface contained).

o Remove respirator (wipe down with disinfectant).
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o Remove inner gloves.

o Wash hands with soap and cool water (warm water opens pores).

. Donning Zone Operational Zone Surface Decon Doffing Zone .
SR Ao (Suit -> Inner Gloves -> Tape) (Isolator/BSC) (Wipe Vials) (Roll Suit -> Remove Mask) XA ety

Figure 2: Unidirectional Flow for Personnel to prevent cross-contamination.

Click to download full resolution via product page

Decontamination & Disposal

Chemical Inactivation: Tacrolimus is susceptible to alkaline hydrolysis and oxidation.
o Cleaning Agent: A two-step process is required.[2][6][7]
o Solubilization: Wipe with 70% Ethanol or Acetonitrile (Tacrolimus is insoluble in water).

o Degradation: Follow with a wipe of 0.1M Sodium Hydroxide (NaOH) or a specific oxidative
decontaminant (e.g., dilute bleach or peroxide-based cleaner). Note: Alkaline hydrolysis
degrades the lactone ring.

Spill Response:

o Evacuate: Clear the immediate area.

e PPE Up: Don full PPE (PAPR, Double Gloves, Tyvek).

o Contain: Cover spill with damp paper towels (do not dry sweep).
e Remove: Use HEPA-filtered vacuum or wet-wipe method.

e Disposal: All waste (wipes, PPE, spatulas) must be incinerated. Label as "Cytotoxic/High
Potency Waste."
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« National Institute for Occupational Safety and Health (NIOSH).List of Antineoplastic and
Other Hazardous Drugs in Healthcare Settings. Centers for Disease Control and Prevention.
[Link]

¢ PubChem.Tacrolimus Monohydrate Compound Summary (CID 9832960). National Library of
Medicine. [Link]

¢ Occupational Safety and Health Administration (OSHA).Controlling Occupational Exposure
to Hazardous Drugs.[Link]

+ Rozman Peterka, T. et al.Forced degradation of tacrolimus and the development of a UHPLC
method for impurities determination.[8] Acta Pharm. 2019.[8][9] (Demonstrates instability in
alkaline/oxidative conditions). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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